Cas no 1261867-14-4 (3-(3-Methoxy-5-(trifluoromethoxy)benzoyl)pyridine)

• Product Name: 3-(3-Methoxy-5-(trifluoromethoxy)benzoyl)pyridine
• CAS No: 1261867-14-4
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 4986827
• Update Time: 2025-08-05

3-(3-Methoxy-5-(trifluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methoxy-5-(trifluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C14H10F3NO3/c1-20-11-5-10(6-12(7-11)21-14(15,16)17)13(19)9-3-2-4-18-8-9/h2-8H,1H3
• InChI Key： QKEAERQNIFMMSD-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(C(C2C=NC=CC=2)=O)=C1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• XLogP3: 3
• Topological Polar Surface Area: 48.4

Additional information on 3-(3-Methoxy-5-(trifluoromethoxy)benzoyl)pyridine

3-(3-Methoxy-5-(trifluoromethoxy)benzoyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1261867-14-4, commonly referred to as 3-(3-Methoxy-5-(trifluoromethoxy)benzoyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a benzoyl group substituted with methoxy and trifluoromethoxy groups. The benzoyl group serves as a versatile functional unit, enabling the molecule to participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of 3-(3-Methoxy-5-(trifluoromethoxy)benzoyl)pyridine in drug discovery, particularly in the development of kinase inhibitors. The trifluoromethoxy group is known for its electron-withdrawing properties, which can enhance the molecule's ability to bind to target proteins. This makes it a promising candidate for designing drugs targeting diseases such as cancer and inflammatory disorders. Researchers have also explored its role in modulating cellular signaling pathways, further underscoring its therapeutic potential.

In addition to its pharmacological applications, this compound has found utility in materials science. The pyridine ring provides aromatic stability and conjugation, making it suitable for applications in organic electronics. Recent advancements have demonstrated its use in the synthesis of novel materials for organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The methoxy group contributes to solubility and intermolecular interactions, which are critical for device performance.

The synthesis of 3-(3-Methoxy-5-(trifluoromethoxy)benzoyl)pyridine involves a multi-step process that typically includes Friedel-Crafts acylation followed by substitution reactions. The use of transition metal catalysts has significantly improved the efficiency of these reactions, leading to higher yields and better purity. Researchers have also investigated alternative synthetic routes, such as microwave-assisted synthesis and continuous-flow chemistry, to enhance scalability and reduce environmental impact.

From an environmental perspective, the compound's stability and biodegradation properties are crucial considerations. Studies have shown that the trifluoromethoxy group can influence the molecule's persistence in the environment. However, further research is needed to fully understand its ecological impact and ensure sustainable practices during its production and application.

In conclusion, 3-(3-Methoxy-5-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261867-14-4) is a versatile compound with wide-ranging applications in pharmaceuticals and materials science. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.